Cas no 1208730-84-0 (2-Amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile hydrochloride)

• Product Name: 2-Amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile hydrochloride
• CAS No: 1208730-84-0
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 5177156
• Update Time: 2025-06-12

2-Amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile hydrochloride
• 2-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrilehydrochloride
• 2-Amino-2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetonitrile hydrochloride
• 1,4-Benzodioxin-6-acetonitrile, α-amino-2,3-dihydro-, hydrochloride (1:1)
• 2-Amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile hydrochloride

• Inchi： 1S/C10H10N2O2.ClH/c11-6-8(12)7-1-2-9-10(5-7)14-4-3-13-9;/h1-2,5,8H,3-4,12H2;1H
• InChI Key： JBGNKLVKKFCBRF-UHFFFAOYSA-N
• SMILES： Cl.O1CCOC2C=CC(C(C#N)N)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 248
• Topological Polar Surface Area: 68.3

Additional information on 2-Amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile hydrochloride

Introduction to 2-Amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile hydrochloride (CAS No. 1208730-84-0)

2-Amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile hydrochloride, identified by its CAS number 1208730-84-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzodioxane derivatives, which are known for their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug design.

The molecular structure of 2-Amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile hydrochloride features a nitrile group (-CN) attached to an amino-substituted benzodioxane backbone. This unique arrangement contributes to its reactivity and interaction with biological targets. The benzodioxane ring, also known as a tetrahydroisoquinoline scaffold, is a common motif in natural products and pharmacologically active molecules. Its presence suggests potential roles in modulating neurological and cardiovascular pathways, areas where benzodioxane derivatives have been extensively studied.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. 2-Amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile hydrochloride has emerged as a promising candidate due to its structural features and reported biological activities. Studies have indicated that this compound exhibits inhibitory effects on certain enzymes and receptors, making it a candidate for further investigation in the treatment of inflammatory disorders and neurodegenerative diseases.

The synthesis of 2-Amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The benzodioxane core is typically synthesized via cyclization reactions, followed by functionalization at the 6-position to introduce the nitrile group. The final step involves salt formation with hydrochloric acid to improve the compound's handling properties. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to optimize yield and purity.

One of the most compelling aspects of 2-Amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile hydrochloride is its potential as a building block for more complex drug molecules. Researchers have leveraged its scaffold to design derivatives with improved bioavailability and target specificity. For instance, modifications at the amino group or the nitrile moiety have led to compounds with enhanced binding affinity to therapeutic targets. This flexibility underscores the compound's significance in medicinal chemistry.

The pharmacological profile of CAS No. 1208730-84-0 has been explored through both in vitro and in vivo studies. Preliminary findings suggest that it may interact with enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in various pathological processes. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development. These properties align with current trends in drug discovery aimed at identifying multifunctional agents capable of addressing multiple disease mechanisms simultaneously.

Recent advancements in computational chemistry have further accelerated the investigation of 2-Amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetonitrile hydrochloride. Molecular docking simulations have been used to predict its binding interactions with potential targets, providing insights into its mechanism of action. These computational approaches complement traditional experimental methods and have significantly reduced the time required for hit identification in drug discovery programs.

The safety profile of CAS No. 1208730-84-0 is another critical consideration in its development as a pharmaceutical agent. Preliminary toxicity studies have been conducted to assess its acute and chronic effects on mammalian cells. While these studies are ongoing, preliminary results suggest that the compound exhibits moderate solubility and moderate toxicity at high concentrations. Further research is needed to fully characterize its safety margins and potential side effects.

In conclusion,2-Amino-2-(2,3-dihydro-1,4-benzodioxin-6-yI)acetonitrile hydrochloride represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its synthesis presents both challenges and opportunities for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this compound,CAS No.1208730-84-0 is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.